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Compound of Interest

Compound Name: (R)-Dimethyl 2-hydroxysuccinate

Cat. No.: B1313653 Get Quote

This guide provides immediate safety, handling, and disposal protocols for (R)-Dimethyl 2-
hydroxysuccinate (CAS RN: 70681-41-3), also known as Dimethyl (R)-(+)-malate.[1][2] It is

intended for laboratory personnel, including researchers, scientists, and professionals in drug

development, to ensure safe and effective handling of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for (R)-Dimethyl 2-hydroxysuccinate is not readily available, a risk

assessment based on structurally similar compounds, such as dimethyl succinate and dimethyl

maleate, suggests that it should be handled with care to avoid potential eye, skin, and

respiratory irritation.[3][4] The primary routes of exposure are inhalation, skin contact, and eye

contact. Therefore, appropriate personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1313653?utm_src=pdf-interest
https://www.benchchem.com/product/b1313653?utm_src=pdf-body
https://www.benchchem.com/product/b1313653?utm_src=pdf-body
https://www.bldpharm.com/products/70681-41-3.html
https://www.sigmaaldrich.com/GB/en/product/aldrich/455040
https://www.benchchem.com/product/b1313653?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18944~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:59:21~~Dimethyl%20maleate~~
https://www.vigon.com/product/dimethyl-succinate-fcc/?doc=MSDS/502116_vigon_sds_us_english.pdf&namee=DimethylSuccinateFCCSDS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Minimum Requirement Specifications and Use

Hand Protection Disposable nitrile gloves

Standard laboratory grade. For

incidental contact, single-use

is sufficient. If prolonged

contact is anticipated, consider

double-gloving or using thicker,

chemical-resistant gloves.[5]

Eye Protection
Safety glasses with side

shields

Must be ANSI Z87.1 compliant.

[5] Protects against splashes

and airborne particles.

Face Protection
Face shield (in addition to

safety glasses)

Required when there is a

significant risk of splashing,

such as during bulk transfers

or reactions under pressure.

Body Protection Laboratory coat

Standard, long-sleeved lab

coat to protect skin and

clothing from spills.[6]

Footwear Closed-toe shoes

Shoes must fully cover the feet

to protect against spills and

falling objects.[5][6]

Respiratory Protection
Use in a well-ventilated area or

fume hood

If handling fine powders or

aerosols, or if working outside

of a fume hood, a NIOSH-

approved respirator may be

necessary based on a risk

assessment.

Experimental Protocols: Safe Handling and Disposal
2.1. Handling Procedures:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest safety shower and eyewash station.[3]
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Engineering Controls: All handling of (R)-Dimethyl 2-hydroxysuccinate should be

performed in a well-ventilated laboratory, preferably within a certified chemical fume hood,

especially when heating the substance or creating aerosols.

Donning PPE: Put on all required PPE as outlined in Table 1 before handling the chemical.

Weighing and Transfer: When weighing, use a balance with a draft shield or conduct the

operation in a fume hood to minimize the dispersion of any fine particles. Use appropriate

tools (spatula, etc.) to transfer the chemical, avoiding direct contact.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing. If the process generates heat, use a cooling bath.

Heating: If heating is required, use a controlled heating source such as a heating mantle or a

water bath. Avoid open flames. The boiling point is 104-108 °C at 1 mmHg.[2]

Post-Handling: After handling, thoroughly wash hands with soap and water, even if gloves

were worn. Clean all contaminated surfaces.

2.2. Disposal Plan:

Waste Segregation: Dispose of (R)-Dimethyl 2-hydroxysuccinate and any materials

contaminated with it (e.g., gloves, paper towels, pipette tips) as chemical waste. Do not mix

with general laboratory waste.

Waste Containers: Use clearly labeled, sealed, and appropriate chemical waste containers.

Disposal Method: Follow all local, state, and federal regulations for the disposal of chemical

waste. Consult your institution's Environmental Health and Safety (EHS) office for specific

guidance.

Empty Containers: "Empty" containers may still retain chemical residue and should be

treated as hazardous waste unless properly decontaminated.

Logical Workflow for PPE Selection and Use
The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when handling (R)-Dimethyl 2-hydroxysuccinate.
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Hazard Assessment

PPE Selection

Use and Disposal

Start: Plan to handle
(R)-Dimethyl 2-hydroxysuccinate

Assess potential hazards:
- Inhalation

- Skin Contact
- Eye Contact

Select appropriate PPE based on assessment

Proceed to PPE Selection

Hand Protection:
Nitrile Gloves

Eye Protection:
Safety Glasses with Side Shields

Body Protection:
Lab Coat

Footwear:
Closed-toe Shoes Don PPE correctly

Proceed to Use

Handle chemical following safe procedures

Doff PPE and dispose of contaminated items
in designated chemical waste

Wash hands thoroughly
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Caption: Workflow for PPE selection and use when handling (R)-Dimethyl 2-
hydroxysuccinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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